N-mesityl-2-(2-((2-((4-methoxyphenyl)amino)-2-oxoethyl)thio)thiazol-4-yl)acetamide

• IUPAC Name: 2-[2-[2-(4-methoxyanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]-N-(2,4,6-trimethylphenyl)acetamide
• InChI: InChI=1S/C23H25N3O3S2/c1-14-9-15(2)22(16(3)10-14)26-20(27)11-18-12-30-23(25-18)31-13-21(28)24-17-5-7-19(29-4)8-6-17/h5-10,12H,11,13H2,1-4H3,(H,24,28)(H,26,27)
• InChI Key: ZDJTUYMMQQZXBB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=O)CC2=CSC(=N2)SCC(=O)NC3=CC=C(C=C3)OC)C
• Molecular Formula: C23H25N3O3S2
• Molecular Weight: 455.6 g/mol

Description

N-mesityl-2-(2-((2-((4-methoxyphenyl)amino)-2-oxoethyl)thio)thiazol-4-yl)acetamide is a useful research compound. Its molecular formula is C23H25N3O3S2 and its molecular weight is 455.59. The purity is usually 95%.
BenchChem offers high-quality N-mesityl-2-(2-((2-((4-methoxyphenyl)amino)-2-oxoethyl)thio)thiazol-4-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-mesityl-2-(2-((2-((4-methoxyphenyl)amino)-2-oxoethyl)thio)thiazol-4-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Crystal Structures and Molecular Design

Research on similar thiazolidin-4-one compounds has contributed significantly to the understanding of crystal structures, aiding in the design of novel molecules with potential applications in material science and drug design. For example, studies on the crystal structures of (oxothiazolidin-2-ylidene)acetamides have provided insights into their molecular configurations, facilitating the synthesis of targeted compounds for various applications (Galushchinskiy et al., 2017).

Optoelectronic Properties

Thiazole-based polythiophenes, including those related to the compound of interest, have been synthesized and characterized for their optoelectronic properties. These studies explore the potential of such compounds in the development of conducting polymers, which are crucial for various electronic and photonic applications (Camurlu & Guven, 2015).

Antioxidant and Anti-inflammatory Activities

The exploration of thiazolidin-4-one derivatives in pharmacology has identified compounds with significant antioxidant and anti-inflammatory activities. This research paves the way for the development of new therapeutic agents aimed at treating conditions associated with oxidative stress and inflammation (Koppireddi et al., 2013).

Anticancer and Antiviral Activities

Compounds structurally similar to N-mesityl-2-(2-((2-((4-methoxyphenyl)amino)-2-oxoethyl)thio)thiazol-4-yl)acetamide have been investigated for their potential anticancer and antiviral activities. Research in this area aims to identify novel therapeutic agents capable of inhibiting the growth of cancer cells and combating viral infections (Havrylyuk et al., 2013).

Antimicrobial Activities

Thiadiazole derivatives have been designed and synthesized with the aim of discovering new antimicrobial agents. These studies explore the antibacterial and antifungal potentials of such compounds, contributing to the search for effective treatments against resistant microbial strains (Ameen & Qasir, 2017).